Cas no 61923-72-6 (3(2H)-Isoquinolinone, 1-ethyl-1,4-dihydro-)

• Product Name: 3(2H)-Isoquinolinone, 1-ethyl-1,4-dihydro-
• CAS No: 61923-72-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 463000
• PubChem ID: 12318838
• Update Time: 2025-04-19

3(2H)-Isoquinolinone, 1-ethyl-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 1-ethyl-1,4-dihydro-
• 1-ethyl-2,4-dihydro-1H-isoquinolin-3-one
• 1-Ethyl-1,4-dihydroisoquinolin-3(2H)-one
• 61923-72-6
• DTXSID70488210

• Inchi： 1S/C11H13NO/c1-2-10-9-6-4-3-5-8(9)7-11(13)12-10/h3-6,10H,2,7H2,1H3,(H,12,13)
• InChI Key： KEEVUVPJRMYOHU-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C(CC)N1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1